Cas no 2229375-74-8 (1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile)
1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile
- 2229375-74-8
- EN300-1796882
-
- Inchi: 1S/C9H9N3O/c1-12-3-2-11-8(12)9(6-10)4-7(13)5-9/h2-3H,4-5H2,1H3
- InChI Key: JYUYARXZLJOSSN-UHFFFAOYSA-N
- SMILES: O=C1CC(C#N)(C2=NC=CN2C)C1
Computed Properties
- Exact Mass: 175.074561919g/mol
- Monoisotopic Mass: 175.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 58.7Ų
1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1796882-1g |
1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229375-74-8 | 1g |
$1315.0 | 2023-09-19 | ||
| Enamine | EN300-1796882-5g |
1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229375-74-8 | 5g |
$3812.0 | 2023-09-19 | ||
| Enamine | EN300-1796882-10g |
1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229375-74-8 | 10g |
$5652.0 | 2023-09-19 | ||
| Enamine | EN300-1796882-0.05g |
1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229375-74-8 | 0.05g |
$1104.0 | 2023-09-19 | ||
| Enamine | EN300-1796882-0.1g |
1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229375-74-8 | 0.1g |
$1157.0 | 2023-09-19 | ||
| Enamine | EN300-1796882-0.25g |
1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229375-74-8 | 0.25g |
$1209.0 | 2023-09-19 | ||
| Enamine | EN300-1796882-0.5g |
1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229375-74-8 | 0.5g |
$1262.0 | 2023-09-19 | ||
| Enamine | EN300-1796882-1.0g |
1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229375-74-8 | 1g |
$1315.0 | 2023-06-02 | ||
| Enamine | EN300-1796882-2.5g |
1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229375-74-8 | 2.5g |
$2576.0 | 2023-09-19 | ||
| Enamine | EN300-1796882-5.0g |
1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile |
2229375-74-8 | 5g |
$3812.0 | 2023-06-02 |
1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile
Comprehensive Overview of 1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229375-74-8)
The compound 1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229375-74-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutane core with an oxo group and a carbonitrile moiety, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various enzymatic targets.
In recent years, the demand for novel heterocyclic compounds like 1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile has surged due to their role in developing next-generation therapeutics. The imidazole ring in its structure is a key pharmacophore, often associated with antimicrobial and anti-inflammatory properties. This aligns with current trends in addressing antibiotic resistance and chronic inflammatory diseases, which are top priorities in global health research.
From a synthetic chemistry perspective, the carbonitrile group in 1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile offers reactivity that can be leveraged for further functionalization. This characteristic is highly valued in medicinal chemistry, where researchers seek to optimize lead compounds for improved efficacy and safety. The compound’s CAS No. 2229375-74-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.
Another area of interest is the compound’s potential role in agrochemical innovation. The imidazole and cyclobutane motifs are common in pesticides and herbicides, prompting investigations into its utility for sustainable crop protection. With growing concerns about food security and environmental impact, such research is critical for developing eco-friendly alternatives to traditional agrochemicals.
Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing 1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile. These methods confirm its purity and structural integrity, ensuring reliable results in downstream applications. The compound’s stability under various conditions is also a topic of study, as it influences its suitability for large-scale production and storage.
In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile. Minimizing waste and reducing hazardous byproducts are key goals, aligning with regulatory pressures and industry standards. This focus on sustainability resonates with broader societal shifts toward environmentally responsible practices.
The compound’s pharmacokinetic properties, such as solubility and metabolic stability, are also under investigation. These factors determine its viability as a drug candidate, making them critical for preclinical development. Computational modeling and in vitro assays are often employed to predict its behavior in biological systems, accelerating the drug discovery process.
Given its multifaceted applications, 1-(1-methyl-1H-imidazol-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229375-74-8) represents a promising area of research. Its integration into high-throughput screening platforms further underscores its value in identifying new therapeutic agents. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.
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